"Condurango glycoside C" chemical structure and properties
"Condurango glycoside C" chemical structure and properties
An In-depth Examination of the Chemical Structure, Properties, and Biological Activity of a Promising Natural Compound
Introduction
Condurango glycoside C is a pregnane (B1235032) glycoside isolated from the bark of Marsdenia cundurango, a vine native to South America.[1][2][3][4][5] This class of compounds has attracted significant scientific interest due to its potential therapeutic applications, particularly in oncology. This technical guide provides a comprehensive overview of the chemical structure and known properties of Condurango glycoside C, alongside detailed experimental protocols and an exploration of the putative signaling pathways modulated by the broader family of condurango glycosides. This document is intended for researchers, scientists, and drug development professionals engaged in the study of natural products and their therapeutic potential.
Chemical Structure and Physicochemical Properties
Condurango glycoside C is a complex natural product with the molecular formula C₅₃H₈₀O₁₇ and a molecular weight of 989.19 g/mol .[1] While specific experimental data for some physical properties of Condurango glycoside C are not widely available in the public domain, the fundamental chemical identifiers have been established. The following tables summarize the known properties of Condurango glycoside C and provide comparative data for related condurango glycosides to offer a contextual understanding of this class of compounds.[6]
Table 1: Physicochemical Properties of Condurango Glycoside C
| Property | Value | Source |
| Molecular Formula | C₅₃H₈₀O₁₇ | [1] |
| Molecular Weight | 989.19 g/mol | [1] |
| CAS Number | 11051-92-6 | [1] |
| Appearance | Data not available | |
| Melting Point | Data not available | |
| Solubility | Data not available | |
| Optical Rotation | Data not available |
Table 2: Comparative Physicochemical Data of Related Condurango Glycosides [6]
| Compound | Molecular Formula | Molecular Weight ( g/mol ) | Melting Point (°C) |
| Condurango glycoside A | C₅₃H₇₈O₁₇ | 987.18 | Not specified |
| Condurango glycoside E | C₅₃H₇₆O₁₈ | 1001.16 | Not specified |
| 20-O-methyl-condurango glycoside Do | C₆₀H₉₀O₂₃ | Not specified | 180-190 |
Spectroscopic Data
Table 3: Predicted ¹H NMR Spectroscopic Data for Condurango Glycoside C
Note: This table is a placeholder representing the type of data expected from a full spectroscopic analysis. Chemical shifts (δ) are expressed in parts per million (ppm) and coupling constants (J) in Hertz (Hz).
| Proton Assignment | Chemical Shift (δ) | Multiplicity | Coupling Constant (J) |
| Aglycone Protons | |||
| Steroidal Protons | ... | ... | ... |
| Ester Protons | ... | ... | ... |
| Sugar Moieties | |||
| Anomeric Protons | ... | d | ... |
| Other Sugar Protons | ... | ... | ... |
Table 4: Predicted ¹³C NMR Spectroscopic Data for Condurango Glycoside C
Note: This table is a placeholder for the ¹³C NMR data.
| Carbon Assignment | Chemical Shift (δ) |
| Aglycone Carbons | |
| Steroidal Carbons | ... |
| Ester Carbons | ... |
| Sugar Moieties | |
| Anomeric Carbons | ... |
| Other Sugar Carbons | ... |
Table 5: Predicted Mass Spectrometry Data for Condurango Glycoside C
| Technique | Ionization Mode | Observed m/z | Interpretation |
| HR-ESI-MS | Positive | [M+H]⁺, [M+Na]⁺ | Determination of molecular formula |
| MS/MS | Positive | ... | Fragmentation pattern revealing sequential loss of sugar units and aglycone structure |
Experimental Protocols
The following sections provide detailed methodologies for the isolation, purification, and biological evaluation of condurango glycosides. These protocols are generalized from established phytochemical and cell biology techniques and may require optimization for specific applications.[8][9]
Isolation and Purification of Condurango Glycosides[8]
This protocol describes a general procedure for the extraction and purification of condurango glycosides from the bark of Marsdenia cundurango.
1. Extraction:
- Finely powder the dried bark of Marsdenia cundurango.
- Perform exhaustive extraction of the powdered bark with methanol (B129727) at room temperature.
- Concentrate the resulting crude extract under reduced pressure.
2. Fractionation:
- Suspend the crude methanol extract in water.
- Perform liquid-liquid partitioning successively with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and n-butanol.
- The pregnane glycosides are typically enriched in the chloroform and n-butanol fractions.
3. Chromatographic Purification:
- Subject the enriched fractions to column chromatography on silica (B1680970) gel.
- Elute with a gradient of chloroform-methanol or a similar solvent system.
- Monitor the collected fractions by Thin Layer Chromatography (TLC).
- Perform final purification of individual glycosides using High-Performance Liquid Chromatography (HPLC), typically with a reversed-phase C18 column and a methanol-water or acetonitrile-water gradient.
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ColumnChromatography -> HPLC;
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Cell Viability Assay (MTT Assay)[9]
This assay is used to assess the cytotoxic effects of a compound on cancer cells by measuring metabolic activity.
1. Cell Seeding:
- Seed cancer cells in a 96-well plate at a density of 1x10⁴ cells/well in 100 µL of complete medium.
- Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell adherence.
2. Compound Treatment:
- Prepare serial dilutions of the purified Condurango glycoside C in the complete medium.
- Replace the existing medium with fresh medium containing different concentrations of the test compound.
- Include a vehicle control (e.g., DMSO) and an untreated control.
- Incubate the plate for desired time points (e.g., 24, 48, 72 hours).
3. MTT Addition and Incubation:
- Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.
- Incubate for 4 hours at 37°C.
4. Formazan (B1609692) Solubilization and Measurement:
- Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
- Shake the plate gently for 10 minutes.
- Measure the absorbance at 570 nm using a microplate reader.
- Calculate the percentage of cell viability and determine the IC₅₀ value.
Biological Activity and Signaling Pathways
While specific studies on Condurango glycoside C are limited, research on condurango glycoside-rich components and related compounds like Condurango glycoside A has demonstrated significant anti-cancer properties, primarily through the induction of apoptosis (programmed cell death) in cancer cells.[10][11][12] A key proposed mechanism of action is the generation of Reactive Oxygen Species (ROS).[13]
ROS-Dependent Apoptotic Pathway
The proposed signaling cascade initiated by condurango glycosides involves the following key steps:[6][12]
-
Induction of ROS: Treatment with condurango glycosides leads to an increase in intracellular ROS levels.[13]
-
DNA Damage: Elevated ROS can cause damage to cellular components, including DNA.
-
p53 Activation: DNA damage triggers the activation and upregulation of the tumor suppressor protein p53.[10]
-
Mitochondrial Pathway Activation: Activated p53 can modulate the expression of Bcl-2 family proteins, leading to a decrease in the anti-apoptotic protein Bcl-2 and an increase in the pro-apoptotic protein Bax.[10]
-
Caspase Activation: The disruption of the mitochondrial membrane potential leads to the release of cytochrome c, which in turn activates a cascade of caspases, with caspase-3 being a key executioner caspase.[10][11]
-
Apoptosis: Activated caspase-3 cleaves various cellular substrates, leading to the characteristic morphological and biochemical changes of apoptosis, ultimately resulting in cell death.
Conclusion
Condurango glycoside C represents a promising natural product with potential for further investigation in the field of oncology. While its fundamental chemical identity has been established, there is a notable scarcity of specific quantitative physicochemical and biological data in the public domain. The available information on the broader class of condurango glycosides strongly suggests that their mechanism of action against cancer cells involves the induction of apoptosis through a ROS-mediated signaling pathway dependent on p53 and caspase-3 activation. Further research is warranted to fully elucidate the specific properties, biological activities, and therapeutic potential of purified Condurango glycoside C. This technical guide provides a foundational framework to support and guide these future research endeavors.
References
- 1. Anti-lung cancer potential of pure esteric-glycoside condurangogenin A against nonsmall-cell lung cancer cells in vitro via p21/p53 mediated cell cycle modulation and DNA damage-induced apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Synergistic Effect of Barbadensis miller and Marsdenia Condurango Extracts Induces Apoptosis Promotes Oxidative Stress by Limiting Proliferation of Cervical Cancer and Liver Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Exploring Marsdenia Cundurango: Its History, Phytochemistry and Anti-cancerous Potential | Advancements in Homeopathic Research [journals.acspublisher.com]
- 5. rsc.org [rsc.org]
- 6. researchgate.net [researchgate.net]
- 7. benchchem.com [benchchem.com]
- 8. benchchem.com [benchchem.com]
- 9. benchchem.com [benchchem.com]
- 10. Condurango-glycoside-A fraction of Gonolobus condurango induces DNA damage associated senescence and apoptosis via ROS-dependent p53 signalling pathway in HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Condurango glycoside-rich components stimulate DNA damage-induced cell cycle arrest and ROS-mediated caspase-3 dependent apoptosis through inhibition of cell-proliferation in lung cancer, in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. researchgate.net [researchgate.net]
- 13. Relative Apoptosis-inducing Potential of Homeopa-thic Condurango 6C and 30C in H460 Lung Cancer Cells In vitro: -Apoptosis-induction by homeopathic Condurango in H460 cells- - PMC [pmc.ncbi.nlm.nih.gov]
